Cas no 186593-54-4 (5-Bromo-6-fluoropyridin-3-ol)

• Product Name: 5-Bromo-6-fluoropyridin-3-ol
• CAS No: 186593-54-4
• MF: C₅H₃BrFNO
• MW: 191.985823869705
• MDL: MFCD08061303
• CID: 135226
• PubChem ID: 18458777
• Update Time: 2025-08-03

5-Bromo-6-fluoropyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-fluoropyridin-3-ol
• 3-BROMO-2-FLUORO-5-HYDROXYPYRIDINE
• 3-Pyridinol,5-bromo-6-fluoro-
• 3-Pyridinol,5-bromo-6-fluoro
• 5-bromo-6-fluoro-3-Pyridinol
• 5-BROMO-2-FLUOROPYRIDINE-3-OL
• 2-FLUORO-3-BROMO-5-HYDROXYPYRIDINE
• PubChem6247
• APZDTSYBPUWQHB-UHFFFAOYSA-N
• 3-Pyridinol, 5-bromo-6-fluoro-
• FCH837006
• BC003130
• AK126204
• BC228820
• AX8084929
• FT-0657102
• O11382
• SCHEMBL6584393
• CS-0130958
• DS-5077
• AKOS006283284
• DTXSID70594047
• PB47195
• EN300-133585
• 186593-54-4
• MFCD08061303
• AMY17262

• MDL： MFCD08061303
• Inchi： 1S/C5H3BrFNO/c6-4-1-3(9)2-8-5(4)7/h1-2,9H
• InChI Key： APZDTSYBPUWQHB-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(=C1)O)F

Computed Properties

• Exact Mass: 190.93800
• Monoisotopic Mass: 190.938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1
• XLogP3: 1.6

Experimental Properties

• Density: 1.891
• Boiling Point: 374.7°C at 760 mmHg
• Flash Point: 180.4°C
• Refractive Index: 1.582
• PSA: 33.12000
• LogP: 1.68880

5-Bromo-6-fluoropyridin-3-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Additional information on 5-Bromo-6-fluoropyridin-3-ol

5-Bromo-6-fluoropyridin-3-ol: A Comprehensive Overview

The compound 5-Bromo-6-fluoropyridin-3-ol, also known by its CAS number CAS 186593-54-4, is a highly specialized organic molecule with significant applications in various fields of chemistry. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and potential for use in pharmaceuticals, agrochemicals, and advanced materials. The structure of 5-Bromo-6-fluoropyridin-3-ol features a pyridine ring substituted with a bromine atom at position 5, a fluorine atom at position 6, and a hydroxyl group (-OH) at position 3. These substituents impart distinct chemical reactivity and physical properties to the molecule.

Recent studies have highlighted the importance of halogenated pyridines like 5-Bromo-6-fluoropyridin-3-ol in medicinal chemistry. The presence of bromine and fluorine atoms enhances the molecule's lipophilicity, making it a promising candidate for drug design. Researchers have explored its potential as a lead compound in the development of new therapies targeting various diseases, including cancer and neurodegenerative disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in cancer cell proliferation.

In addition to its medicinal applications, 5-Bromo-6-fluoropyridin-3-ol has shown promise in materials science. Its unique electronic structure makes it a suitable candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). A recent paper in Nature Communications reported that incorporating this compound into polymer blends significantly improved the charge transport properties of the material, paving the way for its use in next-generation electronic devices.

The synthesis of 5-Bromo-6-fluoropyridin-3-ol involves a multi-step process that typically begins with the preparation of pyridine derivatives followed by selective substitution reactions. The introduction of bromine and fluorine atoms at specific positions requires precise control over reaction conditions to ensure high yields and product purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize this process, making it more efficient and environmentally friendly.

The physical properties of 5-Bromo-6-fluoropyridin-3-ol are also of great interest to researchers. Its melting point, boiling point, and solubility characteristics have been extensively studied to determine its suitability for various applications. For example, its high solubility in polar solvents makes it ideal for use in solution-based chemical reactions and formulations.

In terms of safety and handling, while 5-Bromo-6-fluoropyridin-3-ol is not classified as a hazardous chemical under standard conditions, proper precautions should be taken during synthesis and handling to avoid exposure. Gloves, goggles, and lab coats are recommended when working with this compound to ensure safety compliance with laboratory protocols.

The growing interest in CAS 186593-54-4